![molecular formula C17H14F3N5O2 B2705556 N-((3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl)methyl)-4-(trifluoromethoxy)benzamide CAS No. 2034370-73-3](/img/structure/B2705556.png)
N-((3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl)methyl)-4-(trifluoromethoxy)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl)methyl)-4-(trifluoromethoxy)benzamide is a useful research compound. Its molecular formula is C17H14F3N5O2 and its molecular weight is 377.327. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Novel Synthetic Routes
Research on novel synthetic methods for benzamide derivatives and pyrazole carboxamides reveals advancements in catalyst-free synthesis, highlighting the efficiency of creating complex molecules under mild conditions without the need for catalysts. Such methods offer a sustainable and safer approach to synthesizing medicinally relevant structures, including those with similar frameworks to the specified compound (Liu et al., 2014).
Antiviral Applications
Studies have demonstrated the potential antiviral activities of benzamide-based pyrazoles against the H5N1 avian influenza virus. This suggests that structurally similar compounds might also possess significant antiviral properties, providing a foundation for the development of new antiviral agents (Hebishy et al., 2020).
Structural Characterization and Analysis
Investigations into the synthesis and characterization of pyrazole derivatives, including X-ray crystallography and thermal analysis, contribute to our understanding of molecular structure and stability. Such studies are essential for the development of new compounds with optimized properties for various applications (Kumara et al., 2018).
Potential for New Drug Development
Research on hybrid cocrystals of pyrazinamide, a structurally related compound, with hydroxybenzoic acids has shown promising results in inhibitory activity against tuberculosis and potential applications in drug formulation. This indicates the potential of pyrazine derivatives in contributing to the development of new therapeutics (Al-Otaibi et al., 2020).
Herbicidal Activity
Explorations into pyrazole-carboxamide derivatives have revealed compounds with notable herbicidal activity. Such findings highlight the agricultural applications of pyrazole derivatives, suggesting that compounds with similar structures could be developed as effective herbicides (Ohno et al., 2004).
Properties
IUPAC Name |
N-[[3-(1-methylpyrazol-4-yl)pyrazin-2-yl]methyl]-4-(trifluoromethoxy)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14F3N5O2/c1-25-10-12(8-24-25)15-14(21-6-7-22-15)9-23-16(26)11-2-4-13(5-3-11)27-17(18,19)20/h2-8,10H,9H2,1H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OXGHPXUKSWQDCU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)C2=NC=CN=C2CNC(=O)C3=CC=C(C=C3)OC(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14F3N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.